Cas no 35961-68-3 (4-Morpholinepropanenitrile,a-(4-morpholinylmethyl)-)

• Product Name: 4-Morpholinepropanenitrile,a-(4-morpholinylmethyl)-
• CAS No: 35961-68-3
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 322794
• PubChem ID: 331763
• Update Time: 2025-04-19

4-Morpholinepropanenitrile,a-(4-morpholinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanenitrile,a-(4-morpholinylmethyl)-
• 3-morpholin-4-yl-2-(morpholin-4-ylmethyl)propanenitrile
• 3-morpholin-4-yl-2-morpholin-4-ylmethyl-propionitrile
• 3-Morpholino-2-morpholinomethyl-propionitrile
• AC1L79R9
• CD05230
• HMS1433N11
• IDI1_012388
• Maybridge3_001001
• NSC326376
• Oprea1_111656
• DTXSID60318138
• 35961-68-3
• NSC-326376

• Inchi： 1S/C12H21N3O2/c13-9-12(10-14-1-5-16-6-2-14)11-15-3-7-17-8-4-15/h12H,1-8,10-11H2
• InChI Key： LBGQOTCZLKQPHJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(C#N)CN1CCOCC1

Computed Properties

• Exact Mass: 239.16353
• Monoisotopic Mass: 239.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 417.2°Cat760mmHg
• Flash Point: 206.1°C
• Refractive Index: 1.497
• PSA: 48.73
• LogP: -0.33362

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines